N2-(3-chloro-4-methylphenyl)-N4-(2-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine

• IUPAC Name: 4-N-(3-chloro-4-methylphenyl)-2-N-(2-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C21H23ClN6O2/c1-14-7-8-15(13-16(14)22)23-19-25-20(24-17-5-3-4-6-18(17)29-2)27-21(26-19)28-9-11-30-12-10-28/h3-8,13H,9-12H2,1-2H3,(H2,23,24,25,26,27)
• InChI Key: GHGYHKIOWCCBAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC(=N2)N3CCOCC3)NC4=CC=CC=C4OC)Cl
• Molecular Formula: C21H23ClN6O2
• Molecular Weight: 426.9 g/mol

Description

This compound is a derivative of triazine, which is a heterocyclic compound containing three nitrogen atoms in a six-membered ring. It has two amine groups attached to the triazine ring, and these amines are substituted with phenyl groups that have additional functional groups.

Synthesis Analysis

The synthesis of such a compound would likely involve reactions that form the triazine ring and subsequently attach the various substituents. This could involve reactions such as nucleophilic substitution and condensation.

Molecular Structure Analysis

The molecular structure of this compound would be largely determined by the triazine ring, which is a planar, aromatic ring. The various substituents would add complexity to the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the amine groups might participate in acid-base reactions, while the phenyl rings might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of polar functional groups might make it more soluble in polar solvents.

Scientific Research Applications

Antiparasitic Agents

Given its triazine core, this compound could be effective against parasitic infections. Researchers are investigating its activity against protozoan parasites, such as Plasmodium (malaria) and Trypanosoma (Chagas disease and sleeping sickness).

• Sigma-Aldrich: 4-ALLYL-2-METHOXYPHENYL N-(3-CHLORO-2-METHYLPHENYL)CARBAMATE
• MilliporeSigma: 4-Methoxyphenyl isocyanate
• MilliporeSigma: 3-Chloro-4-methylphenyl isocyanate
• Benchchem: N1-(3-chloro-4-methylphenyl)-N2-(2-hydroxy-4-methoxy-2-methylbutyl)oxalamide

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological molecules.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety measures. Without specific information, it’s difficult to predict its toxicity or environmental impact.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could involve experimental studies as well as computational modeling.